Cas no 2227949-05-3 ((2S)-2-amino-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol
• CAS No: 2227949-05-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6484695
• PubChem ID: 165649711
• Update Time: 2025-05-22

(2S)-2-amino-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol
• 2227949-05-3
• EN300-1824753

• Inchi： 1S/C12H17NO/c13-12(8-14)11-7-3-5-9-4-1-2-6-10(9)11/h1-2,4,6,11-12,14H,3,5,7-8,13H2/t11?,12-/m1/s1
• InChI Key： TWCJWFWOUGKGLC-PIJUOVFKSA-N
• SMILES： OC[C@H](C1C2C=CC=CC=2CCC1)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-2-amino-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol

The Chemical Compound CAS No. 2227949-05-3: (2S)-2-amino-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol

The compound (2S)-2-amino-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol with CAS No. 2227949-05-3 is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino alcohols and features a tetrahydronaphthalene ring system, which contributes to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of tetrahydronaphthalene derivatives in drug discovery and development. The amino alcohol functional group in this compound plays a crucial role in its biological activity, making it a promising candidate for various therapeutic applications. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

The synthesis of (2S)-configuration compounds has been a focal point in stereochemistry due to their enantioselective properties. The (S)-configuration of this compound ensures specific interactions with biological targets, which is critical for its efficacy in pharmacological applications. Advanced synthetic methodologies, including asymmetric catalysis and enzymatic resolution, have been employed to achieve high enantiomeric excess in its production.

In terms of biological activity, this compound has shown potential as a neuroprotective agent in preclinical studies. Its ability to modulate neurotransmitter systems and reduce oxidative stress makes it a valuable tool in the study of neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, recent research has explored its role in anticancer therapy, where it exhibits selective cytotoxicity against cancer cells while sparing normal cells.

The structural versatility of (1,2,3,4-tetrahydronaphthalenyl) groups allows for extensive chemical modifications to enhance bioavailability and pharmacokinetic properties. For instance, researchers have investigated the impact of substituent variations on the compound's solubility and metabolic stability. These studies are essential for translating laboratory findings into clinical applications.

From an industrial perspective, the synthesis and purification of this compound require stringent quality control measures to ensure consistency and safety. Modern analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its identity and purity. These advancements have significantly improved the scalability of production processes.

Looking ahead, the integration of artificial intelligence (AI) into chemical research is expected to accelerate the discovery of novel applications for this compound. Machine learning algorithms can predict its interactions with various biological systems, enabling more efficient drug design and optimization.

In conclusion, CAS No. 2227949-05-3, or (2S)-amino alcohol derivative, represents a significant advancement in organic chemistry with promising implications for medicine and biotechnology. Continued research into its properties will undoubtedly unlock new avenues for therapeutic development.